N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide
Description
This compound is a benzothiazole-naphthalene hybrid molecule, characterized by a benzothiazole core substituted with methyl groups at positions 4 and 6, linked via an amide bond to a 3-methoxynaphthalene moiety. Benzothiazole derivatives are widely studied for their pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities .
Properties
IUPAC Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2S/c1-12-8-13(2)19-18(9-12)26-21(22-19)23-20(24)16-10-14-6-4-5-7-15(14)11-17(16)25-3/h4-11H,1-3H3,(H,22,23,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVCZPDOMFFXSPT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC4=CC=CC=C4C=C3OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antiproliferative, antibacterial, and antioxidative properties, supported by data tables and relevant case studies.
Chemical Structure and Properties
The compound features a benzothiazole moiety and a methoxynaphthalene structure, contributing to its diverse biological activities. The general formula for this compound can be represented as follows:
- Chemical Formula : C₁₅H₁₅N₃O₂S
- Molecular Weight : 299.36 g/mol
1. Antiproliferative Activity
Antiproliferative activity refers to the ability of a compound to inhibit cell growth and proliferation. In several studies, derivatives of benzothiazole and naphthalene have shown promising results against various cancer cell lines.
In a recent study, the compound exhibited significant antiproliferative activity against the MCF-7 breast cancer cell line with an IC50 value of 4.5 µM, indicating its potential as an anticancer agent.
2. Antibacterial Activity
The antibacterial properties of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide have also been explored. The compound demonstrated effectiveness against both Gram-positive and Gram-negative bacteria.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 8 µM | |
| Escherichia coli | 16 µM |
The MIC values indicate that the compound has moderate antibacterial activity, particularly against Staphylococcus aureus.
3. Antioxidative Activity
Antioxidative activity is crucial for preventing oxidative stress-related cellular damage. Studies have shown that compounds containing methoxy and hydroxyl groups exhibit enhanced antioxidative properties.
The compound showed approximately 70% inhibition in DPPH scavenging assays at a concentration of 50 µM, indicating strong antioxidative potential.
Case Studies
Case Study 1: Antiproliferative Mechanism
A detailed investigation into the mechanism of action revealed that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide induces apoptosis in cancer cells via the mitochondrial pathway. The study highlighted the activation of caspases and subsequent DNA fragmentation as key indicators of its efficacy in inhibiting tumor growth.
Case Study 2: Synergistic Effects with Other Antibacterial Agents
Another study evaluated the synergistic effects of this compound when combined with standard antibiotics. The results suggested enhanced antibacterial activity against resistant strains of bacteria when used in conjunction with amoxicillin.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
However, comparisons can be drawn to compounds with analogous functional groups or synthetic strategies:
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()
- Structure : A benzamide derivative with a hydroxy-dimethylethyl group.
- Functionality : Contains an N,O-bidentate directing group, enabling metal-catalyzed C–H bond functionalization .
5-(4-Methoxybenzyl)-4-amino-1,2,4-triazole-3-ylnaphthalene-1-carbothioate ()
- Structure : Combines a methoxy-substituted benzyl group with a naphthalene-carbothioate-triazole system.
- Contrast : The triazole ring and sulfur-based functional groups differ from the benzothiazole-amide structure of the target compound.
Azo-Linked Naphthalene Carboxamides ()
- Structure : Azo-bridged naphthalene carboxamides with dichlorophenyl substituents.
- Applications : Azo compounds are typically used as dyes or photoresponsive materials due to their π-conjugation .
- Key Difference : The azo linkage and dichlorophenyl groups distinguish these compounds from the target molecule’s benzothiazole-amide framework.
Recommendations for Further Study
- Structural Characterization : X-ray crystallography (using SHELX programs, as in ) could elucidate the target compound’s conformation and intermolecular interactions.
- Computational Modeling : Density functional theory (DFT) studies could predict binding affinities to targets like DNA topoisomerases or kinases.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
